Cas no 1048962-91-9 (methyl cis-5-hydroxytetrahydropyran-3-carboxylate)

• Product Name: methyl cis-5-hydroxytetrahydropyran-3-carboxylate
• CAS No: 1048962-91-9
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 2199847
• Update Time: 2025-08-03

methyl cis-5-hydroxytetrahydropyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ERYTHRO-PENTITOL, 1,5-ANHYDRO-2,3-DIDEOXY-2-(METHOXYCARBONYL)-
• TVDGYINOOUKBLT-RITPCOANSA-N
• 1,5-Anhydro-2,3-dideoxy-2-(methoxycarbonyl)-erythropentitol
• methyl 5-hydroxyoxane-3-carboxylate
• Methyl 5-hydroxytetrahydro-2H-pyran-3-carboxylate
• trans-methyl 5-hydroxytetrahydro-2H-pyran-3-carboxylate
• methyl cis-5-hydroxytetrahydropyran-3-carboxylate

• Inchi： 1S/C7H12O4/c1-10-7(9)5-2-6(8)4-11-3-5/h5-6,8H,2-4H2,1H3
• InChI Key： TVDGYINOOUKBLT-UHFFFAOYSA-N
• SMILES： O1CC(CC(C(=O)OC)C1)O

Computed Properties

• Exact Mass: 160.073559g/mol
• Monoisotopic Mass: 160.073559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 160.17g/mol
• XLogP3: -0.5

Experimental Properties

• Density: 1.212
• Melting Point: 252 ºC
• Flash Point: 101 ºC

Additional information on methyl cis-5-hydroxytetrahydropyran-3-carboxylate

Methyl cis-5-Hydroxytetrahydropyran-3-Carboxylate: A Comprehensive Overview

Methyl cis-5-hydroxytetrahydropyran-3-carboxylate (CAS No. 1048962-91-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound belongs to the class of tetrahydropyran derivatives, which are known for their diverse applications in drug design and chemical synthesis. The molecule consists of a tetrahydropyran ring with a hydroxyl group at the 5-position and a methyl ester group at the 3-position, giving it its distinctive name and functional properties.

The synthesis of methyl cis-5-hydroxytetrahydropyran-3-carboxylate involves advanced organic chemistry techniques, including ring-opening reactions and esterification processes. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of new drug candidates. Its ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, makes it a valuable building block in medicinal chemistry.

One of the most notable applications of methyl cis-5-hydroxytetrahydropyran-3-carboxylate is in the field of drug delivery systems. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been extensively studied in recent clinical trials, where it has shown promise in improving the efficacy of anti-cancer agents.

In addition to its pharmaceutical applications, methyl cis-5-hydroxytetrahydropyran-3-carboxylate has found utility in the synthesis of advanced materials. Its ability to form self-assembled monolayers and nanostructured films has been exploited in the development of sensors and electronic devices. Recent breakthroughs in nanotechnology have further expanded its potential in this domain, with studies focusing on its role in creating biocompatible surfaces for medical implants.

The structural versatility of methyl cis-5-hydroxytetrahydropyran-3-carboxylate also makes it an ideal candidate for enantioselective synthesis. By employing chiral catalysts and asymmetric induction techniques, chemists have successfully synthesized enantiomerically enriched derivatives of this compound. These enantiomers have shown distinct biological activities, underscoring their importance in drug discovery programs.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of methyl cis-5-hydroxytetrahydropyran-3-carboxylate. Quantum mechanical calculations have revealed its propensity to engage in hydrogen bonding and π-interactions, which are critical for its interactions with biological targets. These findings have been instrumental in guiding experimental studies aimed at optimizing its pharmacokinetic properties.

Furthermore, the environmental impact of methyl cis-5-hydroxytetrahydropyran-3-carboxylate has been a topic of recent research interest. Studies have demonstrated its biodegradability under aerobic conditions, making it a more sustainable alternative to traditional organic solvents and reagents. This eco-friendly profile aligns with current global efforts to promote green chemistry practices.

In conclusion, methyl cis-5-hydroxytetrahydropyran-3-carboxylate (CAS No. 1048962-91-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with its functional diversity, positions it as a key player in modern chemical research and development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make even greater contributions to science and industry.